Cas no 835595-07-8 (Benzoic acid, 3-(2-benzofuranyl)-)

• Product Name: Benzoic acid, 3-(2-benzofuranyl)-
• CAS No: 835595-07-8
• MF: C₁₅H₁₀O₃
• MW: 238.238104343414
• CID: 669680
• PubChem ID: 11207140
• Update Time: 2025-04-19

Benzoic acid, 3-(2-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(2-benzofuranyl)-
• 3-(1-benzofuran-2-yl)benzoic acid
• 3-(2-benzofuranyl)Benzoic acid
• FT-0752377
• 835595-07-8
• SCHEMBL4601674
• YXFVUPBRAAWFRZ-UHFFFAOYSA-N
• DTXSID90458773
• 3-(benzofuran-2-yl)benzoic acid

• Inchi： 1S/C15H10O3/c16-15(17)12-6-3-5-10(8-12)14-9-11-4-1-2-7-13(11)18-14/h1-9H,(H,16,17)
• InChI Key： YXFVUPBRAAWFRZ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 238.062994177g/mol
• Monoisotopic Mass: 238.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 50.4Ų